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Introduction

Richterite, a sodium-calcium-magnesium inosilicate mineral of the amphibole group, serves as
a valuable geobarometer for estimating the pressure conditions of formation in specific high-
pressure and high-temperature metamorphic terranes. Its stability is particularly sensitive to
pressure, making it a useful indicator mineral in metasomatized mantle xenoliths found in
kimberlites and in certain ultra-high-pressure (UHP) metamorphic rocks. This document
provides detailed application notes and protocols for utilizing richterite as a geobarometer.

Principle of Richterite Geobarometry

The application of richterite as a geobarometer is primarily based on its pressure-temperature
(P-T) stability field, which has been constrained by experimental studies. The presence of
richterite, particularly potassic richterite, in a mineral assemblage can define a minimum
pressure of formation. The upper pressure stability of associated minerals, such as phlogopite,
can provide a pressure ceiling, thus bracketing the conditions of equilibration.
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The key reaction involves the breakdown of phlogopite in the presence of pyroxenes to form K-
richterite, garnet, and olivine at high pressures. The equilibrium of this reaction is pressure-
dependent. In simplified chemical systems like K20-Na20-CaO-MgO-Al203-Si02—H20
(KNCMASH), the breakdown of phlogopite to form potassic amphibole occurs at specific
pressure and temperature ranges[1]. In natural Iherzolite systems, this stability field is shifted to
slightly lower pressures[1]. Therefore, by identifying the mineral assemblage and the
composition of the constituent minerals, particularly richterite, one can infer the pressure of
metamorphism.

Geological Occurrences and Applications

Richterite is not a common mineral in most crustal metamorphic rocks. Its application as a
geobarometer is largely confined to:

e Mantle Xenoliths: Potassic richterite is a characteristic mineral in metasomatized mantle
peridotite xenoliths entrained in kimberlites.[1] These xenoliths provide direct samples of the
Earth's upper mantle. The presence of K-richterite in these rocks is indicative of high-
pressure metasomatic processes.

o Ultra-High-Pressure (UHP) Metamorphic Terranes: While less common, richterite can occur
in UHP rocks that have been subducted to mantle depths and subsequently exhumed.

The primary application is in constraining the depth of origin of mantle xenoliths and
understanding the processes of mantle metasomatism, which involves the alteration of the
mantle by fluids or melts.

Quantitative Data Summary

The stability of potassic richterite is a key factor in its use as a geobarometer. The following
table summarizes experimental data on the P-T stability of K-richterite in a Iherzolite-based
system.
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BENCHE

Pressure Temperature Stability of K-
System . ] Reference
(GPa) (°C) Richterite
Phlogopite
KNCMASH 6.0-6.5 800 breakdown to K- [1]
richterite
Phlogopite
KNCMASH 6.5-7.0 1100 breakdown to K- [1]
richterite
Phlogopite
Natural gop
] ~55-6.0 800 breakdown to K- [1]
Lherzolite ) )
richterite
Upper thermal
KNCMASH 8.0 1300 - 1400 S [1]
stability limit
Upper thermal
KNCMASH 7.0 <1300 o [1]
stability limit
KNCMASH > 14 1000 Stable [2]
Phlogopite Upper thermal
9_ P 4-5 <1350 pp” o [2]
Stability stability limit
Phlogopite Upper pressure
fc]_ P 9-10 1000 pp“ p- ) [2]
Stability stability limit

Experimental Protocols
Sample Preparation for Electron Probe Microanalysis

(EPMA)

Accurate quantitative analysis by EPMA requires meticulously prepared samples.

Protocol:

o Sample Selection: Select fresh, unaltered rock samples containing richterite and the

associated mineral assemblage (e.g., olivine, pyroxenes, garnet, phlogopite).
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e Thin Section Preparation: Prepare standard polished thin sections (30 pm thick) or polished
blocks.

[e]

Cut a billet from the rock sample using a diamond saw.

o Impregnate friable samples with epoxy resin under vacuum to prevent plucking of mineral
grains during polishing.

o Mount the billet on a glass slide using epoxy.
o Grind the sample to the desired thickness using progressively finer abrasive powders.

o Polish the surface to a mirror finish using diamond pastes of decreasing grain size (e.g., 6
pum, 1 um, and 0.25 um). The final polished surface must be free of scratches and relief.

o Cleaning: Thoroughly clean the polished section in an ultrasonic bath with deionized water or
ethanol to remove any polishing residue.

o Carbon Coating: Apply a thin, uniform coat of carbon to the polished surface to ensure
electrical conductivity and prevent charging under the electron beam. The thickness should
be approximately 20-25 nm.

Quantitative Electron Probe Microanalysis (EPMA) of
Richterite

Objective: To obtain accurate weight percentages of the constituent oxides in richterite and
coexisting minerals.

Instrumentation: A wavelength-dispersive (WDS) electron probe microanalyzer is required.
Analytical Conditions:

o Accelerating Voltage: 15 kV

e Beam Current: 15-20 nA (measured with a Faraday cup)

o Beam Diameter: A focused beam (1-2 um) is typically used for homogenous minerals. For
potentially beam-sensitive elements like Na, a slightly defocused beam (5 pum) may be
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necessary to minimize volatilization.

o Counting Times: Use peak counting times of 20-40 seconds and background counting times
of 10-20 seconds on either side of the peak.

o Standards: Use well-characterized natural and synthetic mineral standards for calibration.
For richterite, standards should include silicates and oxides containing Na, K, Ca, Mg, Fe,
Si, Al, Ti, Mn, Cr, F, and CI.

Analytical Procedure:

» Calibration: Calibrate the instrument using the selected standards for all elements to be
analyzed.

e Analysis of Unknowns:

o Select multiple richterite grains for analysis, ensuring they are free of inclusions and
alterations.

o Analyze the core and rim of zoned crystals to assess chemical homogeneity.

o Analyze coexisting minerals (e.g., garnet, clinopyroxene, orthopyroxene, phlogopite) using
the same analytical conditions.

o Data Reduction: The raw X-ray intensities are corrected for matrix effects (ZAF or equivalent
corrections) to yield quantitative elemental weight percentages.

Calculation of Richterite Structural Formula from EPMA
Data

The structural formula of amphibole is calculated from the weight percentages of the oxides
obtained from EPMA.

Protocol:

» Convert Weight Percent to Moles: For each oxide, divide the weight percent by its molar
mass to obtain the molar proportions.
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o Calculate Moles of Oxygen: Multiply the molar proportion of each oxide by the number of
oxygen atoms in its chemical formula (e.g., multiply the molar proportion of SiO2z by 2, Al20s
by 3, etc.).

» Normalize to 23 Oxygens: Sum the moles of oxygen. The standard amphibole formula is
calculated on the basis of 23 oxygens (assuming 2 (OH, F, CI) anions). Calculate a
normalization factor by dividing 23 by the sum of the oxygen moles.

o Calculate Cations per Formula Unit (apfu):
o Multiply the molar proportion of each oxide by the normalization factor.

o Multiply the result by the number of cations in the oxide formula (e.g., for SiOz, multiply by
1; for Al203, multiply by 2). This gives the number of cations for each element per formula
unit.

o Estimate Fe3* and Fe2*: Since EPMA does not distinguish between the valence states of
iron, the Fe3*/Fe2* ratio must be estimated. A common method is to calculate the formula
assuming all iron is Fe2* and then recalculate based on charge balance and cation site
occupancy constraints. Several spreadsheet-based programs are available for this purpose.

[3]

e Assign Cations to Structural Sites: Assign the calculated cations to the different
crystallographic sites in the amphibole structure (A, B, C, and T sites) based on ionic radii
and charge, following the standard amphibole nomenclature.

An Excel spreadsheet for calculating the amphibole formula from EPMA data has been made
available by Li et al. (2020).

Visualizations
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Workflow for Richterite Geobarometry
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Workflow for Richterite Geobarometry.
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Schematic P-T Stability Diagram for K-Richterite

K-Richterite Breakdown
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P-T Stability of K-Richterite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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